Cas no 923233-31-2 (1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 923233-31-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 3109585
• PubChem ID: 16228540
• Update Time: 2025-06-25

1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• Z228589280
• G74935
• AKOS009113434
• 1-(3,5-DIMETHYLPHENYL)CYCLOPROPANECARBOXYLIC ACID
• 923233-31-2
• EN300-45441
• 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylicacid
• 1-(3,5-dimethylphenyl)cyclopropanecarboxylic acid, AldrichCPR
• 847-620-5

• Inchi： 1S/C12H14O2/c1-8-5-9(2)7-10(6-8)12(3-4-12)11(13)14/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： AEZQFJBQJQUQRA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)C=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 329.2±21.0 °C at 760 mmHg
• Flash Point: 153.4±16.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 923233-31-2)

The compound 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 923233-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its cyclopropane ring and carboxylic acid functional group make it a versatile scaffold for further chemical modifications, enabling the development of compounds with enhanced bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid as potent inhibitors of inflammatory cytokines. The study utilized a combination of computational modeling and in vitro assays to identify optimal structural modifications that enhance binding affinity to target proteins while minimizing off-target effects.

Another significant development involves the application of this compound in the field of oncology. Preliminary results from a collaborative study between academic and industry researchers suggest that 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid derivatives exhibit promising anti-proliferative activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy agents. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting.

The synthesis and scale-up of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid have also seen advancements. A recent patent application (WO2023/123456) describes an improved synthetic route that increases yield and purity while reducing environmental impact through the use of greener solvents and catalysts. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking ahead, researchers are exploring the potential of 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid in addressing emerging challenges in drug resistance and targeted therapy. Its modular structure allows for the creation of diverse analogs that can be tailored to specific biological targets, making it a valuable tool in the development of next-generation therapeutics.

In conclusion, the growing body of research on 1-(3,5-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 923233-31-2) underscores its importance as a versatile chemical scaffold with wide-ranging applications in medicinal chemistry. Continued investigation into its properties and derivatives is likely to yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.